Cas no 1807159-58-5 (3-fluoro-2-iodopyridine-4-carbonitrile)

• Product Name: 3-fluoro-2-iodopyridine-4-carbonitrile
• CAS No: 1807159-58-5
• MF: C₆H₂FIN₂
• MW: 247.996356487274
• MDL: MFCD28768958
• CID: 4618635
• PubChem ID: 124252174
• Update Time: 2025-08-04

3-fluoro-2-iodopyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-iodopyridine-4-carbonitrile
• 1807159-58-5
• MFCD28768958
• 4-Pyridinecarbonitrile, 3-fluoro-2-iodo-
• EN300-307441
• F75149
• 3-fluoro-2-iodopyridine-4-carbonitrile

• MDL： MFCD28768958
• Inchi： 1S/C6H2FIN2/c7-5-4(3-9)1-2-10-6(5)8/h1-2H
• InChI Key： LBKOWODSBZBKEP-UHFFFAOYSA-N
• SMILES： IC1C(=C(C#N)C=CN=1)F

Computed Properties

• Exact Mass: 247.92467g/mol
• Monoisotopic Mass: 247.92467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-fluoro-2-iodopyridine-4-carbonitrile

3-Fluoro-2-IodoPyridine-4-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1807159-58-5, known as 3-fluoro-2-iodopyridine-4-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine, iodine, and a cyano group. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block for various applications.

Recent studies have highlighted the potential of 3-fluoro-2-iodopyridine-4-carbonitrile in drug discovery. Researchers have explored its role as a precursor for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, the cyano group at the 4-position of the pyridine ring can serve as a reactive site for further functionalization, enabling the creation of diverse heterocyclic compounds. This versatility has made it a cornerstone in the synthesis of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its medicinal applications, 3-fluoro-2-iodopyridine-4-carbonitrile has also found utility in materials science. Its ability to act as a ligand in coordination chemistry has led to the development of advanced metal complexes with unique magnetic and optical properties. These complexes are being investigated for their potential use in next-generation electronic devices, such as organic light-emitting diodes (OLEDs) and quantum dots.

The synthesis of 3-fluoro-2-iodopyridine-4-carbonitrile typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the substitution of halogens on the pyridine ring followed by cyanation at the desired position. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental standpoint, researchers are also examining the ecological impact of 3-fluoro-2-iodopyridine-4-carbonitrile. Studies suggest that its degradation pathways under various environmental conditions are complex but manageable with appropriate waste treatment protocols. This information is crucial for ensuring sustainable practices in its production and use.

In conclusion, 3-fluoro-2-iodopyridine-4-carbonitrile stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.